A Technical Guide to the Mechanism of Action of Presatovir (GS-5806) Against Respiratory Syncytial Virus (RSV)
A Technical Guide to the Mechanism of Action of Presatovir (GS-5806) Against Respiratory Syncytial Virus (RSV)
Audience: Researchers, scientists, and drug development professionals.
Executive Summary
Respiratory Syncytial Virus (RSV) is a leading cause of severe respiratory illness, particularly in infants and older adults, with limited treatment options available.[1] Presatovir (GS-5806) is an orally bioavailable, investigational small molecule antiviral agent developed for the treatment of RSV infection.[2][3] It functions as a potent fusion inhibitor, specifically targeting the RSV fusion (F) glycoprotein, which is essential for viral entry into host cells.[2][4] Presatovir binds to and stabilizes the F protein in its metastable prefusion conformation, thereby preventing the irreversible structural changes required for the fusion of viral and host cell membranes.[4][5] While demonstrating potent in vitro activity and a significant antiviral effect in a human challenge study, its efficacy in clinical trials with naturally infected, high-risk populations has been limited.[6][7][8] This guide provides a detailed overview of the molecular mechanism, quantitative efficacy, relevant experimental methodologies, and resistance profile of Presatovir.
The Molecular Target: RSV Fusion (F) Glycoprotein
RSV, an enveloped, negative-sense, single-stranded RNA virus, relies on its F glycoprotein for entry into host cells.[9] The F protein is a class I fusion protein and is essential for the pH-independent fusion of the viral envelope with the host cell's plasma membrane.[4][10]
Key characteristics of the RSV F protein include:
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Synthesis and Processing: It is synthesized as an inactive precursor (F0) which is then cleaved by a furin-like protease into two disulfide-linked subunits, F1 and F2.[4]
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Metastable Prefusion State: The active form on the virion surface is a trimer of F1-F2 heterodimers, which exists in a metastable "prefusion" (PreF) conformation. This conformation is the primary target of neutralizing antibodies.[4][9]
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Conformational Change: Upon triggering by an unknown mechanism, the PreF protein undergoes a dramatic and irreversible conformational change. This refolding process exposes the hydrophobic fusion peptide (located at the N-terminus of the F1 subunit), which then inserts into the host cell membrane.[4]
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Membrane Fusion: The protein then collapses into a highly stable "postfusion" (PostF) conformation, pulling the viral and host membranes together and leading to the formation of a fusion pore and subsequent viral entry.[4][9]
Mechanism of Action of Presatovir
Presatovir is a non-covalent inhibitor that specifically targets the prefusion conformation of the RSV F protein.[1][11] Its mechanism involves the direct binding to a three-fold symmetric pocket located within the central cavity of the PreF trimer.[4][5] This binding site is distinct from the receptor-binding site or the fusion peptide itself.
The binding of Presatovir has a crucial stabilizing effect:
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Binding: The molecule lodges within the central cavity of the PreF trimer.[5]
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Stabilization: It effectively "locks" the F protein in its prefusion state by tethering together regions of the protein that must separate and rearrange during the transition to the postfusion state.[4]
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Inhibition: By preventing this essential conformational change, Presatovir blocks the insertion of the fusion peptide into the host membrane, thus inhibiting viral entry and subsequent infection.[4]
References
- 1. Presatovir - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
- 2. Presatovir - Wikipedia [en.wikipedia.org]
- 3. resc-eu.org [resc-eu.org]
- 4. Molecular mechanism of respiratory syncytial virus fusion inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. academic.oup.com [academic.oup.com]
- 7. pubs.acs.org [pubs.acs.org]
- 8. A Phase 2, Randomized, Double-blind, Placebo-Controlled Trial of Presatovir for the Treatment of Respiratory Syncytial Virus Upper Respiratory Tract Infection in Hematopoietic-Cell Transplant Recipients - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Respiratory syncytial virus - Wikipedia [en.wikipedia.org]
- 10. journals.asm.org [journals.asm.org]
- 11. go.drugbank.com [go.drugbank.com]
